Cas no 1701971-54-1 (3-ethyl-7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-ethyl-7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1701971-54-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5703914
• PubChem ID: 136841238
• Update Time: 2025-05-21

3-ethyl-7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1701971-54-1
• EN300-1118803
• 3-Ethyl-7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-ethyl-4,5,6,7-tetrahydro-7-(1-methylethyl)-
• 3-ethyl-7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C11H19N3/c1-4-9-7-13-14-10(8(2)3)5-6-12-11(9)14/h7-8,10,12H,4-6H2,1-3H3
• InChI Key： WKOXXIWIGGWAOS-UHFFFAOYSA-N
• SMILES： N12C(=C(CC)C=N1)NCCC2C(C)C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 327.0±21.0 °C(Predicted)
• pka: 4.98±0.40(Predicted)

Additional information on 3-ethyl-7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

3-Ethyl-7-(Propan-2-yl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound 3-Ethyl-7-(Propan-2-yl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1701971-54-1) is a heterocyclic aromatic compound with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, which is known for its potential applications in drug discovery and material science. The pyrazolo[1,5-a]pyrimidine core structure is particularly interesting due to its ability to form hydrogen bonds and its capacity to interact with various biological targets.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The 3-Ethyl-7-(Propan-2-yl) substituents in this compound contribute to its unique pharmacokinetic properties, including improved solubility and bioavailability. These attributes make it a promising candidate for preclinical studies aimed at identifying novel therapeutic agents.

The synthesis of 3-Ethyl-7-(Propan-2-yl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine scaffold. This is followed by selective alkylation or acylation reactions to introduce the ethyl and propan-2-yl groups at the 3 and 7 positions, respectively. The optimization of these reaction conditions has been a focus of recent research efforts to enhance yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of biological activity, this compound has shown potent inhibitory effects against several kinases in vitro. For instance, studies have demonstrated its ability to inhibit the activity of protein kinase A (PKA) and mitogen-activated protein kinase (MAPK). These findings suggest that it could be a valuable tool in the study of signal transduction pathways and their role in disease progression. Furthermore, preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption and distribution profiles in preclinical models.

The structural versatility of 3-Ethyl-7-(Propan-2-yl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine also makes it an attractive candidate for further chemical modifications. Researchers are exploring the addition of other functional groups to enhance its binding affinity and selectivity for specific targets. This approach could lead to the development of more effective drugs with fewer off-target effects.

From a materials science perspective, the compound's aromaticity and heterocyclic nature make it a potential candidate for applications in organic electronics. Its ability to form stable π-conjugated systems could be exploited in the design of new materials for use in organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). However, further research is needed to fully understand its electronic properties and stability under various conditions.

In conclusion, 3-Ethyl-7-(Propan-2-yl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and materials science. Its unique structure and promising biological activity position it as a key molecule for future research endeavors. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.